Cas no 101084-78-0 (4-Pyridinesulfinic acid)

• Product Name: 4-Pyridinesulfinic acid
• CAS No: 101084-78-0
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• CID: 124482
• PubChem ID: 6912535
• Update Time: 2025-04-18

4-Pyridinesulfinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinesulfinic acid
• 4-Pyridinesulfinicacid(6CI)
• pyridine-4-sulfinic acid
• AC1OC6DP
• ACMC-20m45c
• AG-D-07403
• CTK0H2379
• KB-194535
• Pyridin-4-sulfinsaeure
• sodium pyridine-4-sulfinate
• DTXSID00425991
• 101084-78-0
• SCHEMBL22136474

• Inchi： 1S/C5H5NO2S/c7-9(8)5-1-3-6-4-2-5/h1-4H,(H,7,8)
• InChI Key： TZHUQQDCJYTNDZ-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1)(=O)O

Computed Properties

• Exact Mass: 143.00415
• Monoisotopic Mass: 143.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 50.19